Cas no 2901081-77-2 (3'-Chloro-4'-fluoro-2,3-dimethyl-1,1'-biphenyl)

• Product Name: 3'-Chloro-4'-fluoro-2,3-dimethyl-1,1'-biphenyl
• CAS No: 2901081-77-2
• MF: C₁₄H₁₂ClF
• MW: 234.696486473083
• CID: 6796035
• PubChem ID: 171368017
• Update Time: 2025-05-25

3'-Chloro-4'-fluoro-2,3-dimethyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• MFCD34763459
• 3'-Chloro-4'-fluoro-2,3-dimethyl-1,1'-biphenyl
• 2901081-77-2

• Inchi： 1S/C14H12ClF/c1-9-4-3-5-12(10(9)2)11-6-7-14(16)13(15)8-11/h3-8H,1-2H3
• InChI Key： GPNCOVCLTSVQQX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C)C=1C)F

Computed Properties

• Exact Mass: 234.0611562g/mol
• Monoisotopic Mass: 234.0611562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Additional information on 3'-Chloro-4'-fluoro-2,3-dimethyl-1,1'-biphenyl

Comprehensive Analysis of 3'-Chloro-4'-fluoro-2,3-dimethyl-1,1'-biphenyl (CAS No. 2901081-77-2)

3'-Chloro-4'-fluoro-2,3-dimethyl-1,1'-biphenyl (CAS No. 2901081-77-2) is a specialized biphenyl derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique chloro-fluoro substitution pattern and methyl groups at the 2 and 3 positions, serves as a critical intermediate in the synthesis of advanced organic materials and bioactive molecules. Its structural features make it a valuable candidate for applications in drug discovery, agrochemical development, and functional materials.

The growing interest in halogenated biphenyls like 3'-Chloro-4'-fluoro-2,3-dimethyl-1,1'-biphenyl stems from their versatility in cross-coupling reactions, a topic frequently searched by chemists and researchers. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such compounds, as they often exhibit improved reactivity and selectivity under mild conditions. Users searching for "efficient biphenyl synthesis" or "halogenated aromatic compounds" will find this compound particularly relevant due to its balanced electronic and steric properties.

From a pharmaceutical perspective, the chloro-fluoro motif in CAS No. 2901081-77-2 is frequently explored in kinase inhibitor design and central nervous system (CNS) drug development. These structural elements are known to enhance blood-brain barrier permeability and target binding affinity, addressing common queries like "how to improve drug bioavailability" or "role of halogen atoms in medicinal chemistry." The compound's methyl groups also contribute to metabolic stability, a key consideration in modern lead optimization strategies.

In the realm of material science, 3'-Chloro-4'-fluoro-2,3-dimethyl-1,1'-biphenyl has shown promise in the development of liquid crystals and organic semiconductors. Its rigid biphenyl core combined with electron-withdrawing halogen substituents allows for fine-tuning of electronic properties, making it a subject of interest for researchers investigating "organic electronic materials" or "small molecule semiconductors." The compound's potential in optoelectronic devices aligns with the current surge in demand for flexible electronics and energy-efficient displays.

Synthetic protocols for CAS No. 2901081-77-2 often involve palladium-catalyzed coupling reactions, a technique widely discussed in forums about "modern organic synthesis methods." The compound's crystalline form and solubility profile are frequently analyzed to address practical questions like "how to purify biphenyl derivatives" or "solvent selection for halogenated aromatics." These practical considerations underscore its utility in both academic and industrial settings.

Environmental and structure-activity relationship (SAR) studies of 3'-Chloro-4'-fluoro-2,3-dimethyl-1,1'-biphenyl also contribute to its relevance. Researchers examining "eco-friendly halogenated compounds" or "SAR of biphenyl scaffolds" will appreciate the compound's well-documented physicochemical properties, including its logP value and thermal stability. These characteristics make it a model compound for teaching advanced concepts in molecular design and property prediction.

As the scientific community continues to explore multifunctional aromatic systems, 2901081-77-2 remains at the forefront due to its structural modularity and broad applicability. Whether investigating "new directions in biphenyl chemistry" or "emerging building blocks for drug discovery," this compound offers a compelling case study in the intersection of traditional organic chemistry and cutting-edge applications.